![molecular formula C16H16N4O3 B2684182 5-(furan-2-yl)-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 950242-59-8](/img/structure/B2684182.png)
5-(furan-2-yl)-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
5-(furan-2-yl)-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H16N4O3 and its molecular weight is 312.329. The purity is usually 95%.
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Scientific Research Applications
- Anticancer Agents : Triazole derivatives have been investigated for their potential as anticancer agents. The furan-triazole hybrid structure could enhance cytotoxicity and selectivity against cancer cells .
- Antimicrobial Activity : Researchers have explored the antimicrobial properties of triazole-furan compounds. This specific compound may exhibit antibacterial or antifungal effects .
- Organic Semiconductors : Furan-triazole derivatives have been studied as organic semiconductors for use in electronic devices. Their unique electronic properties make them promising candidates for thin-film transistors and solar cells .
- Conjugated Polymers : Incorporating this compound into conjugated polymers could lead to materials with improved charge transport properties and stability .
- Enzyme Inhibitors : The triazole-furan scaffold might serve as a scaffold for designing enzyme inhibitors. Researchers have explored its potential in inhibiting specific enzymes involved in disease pathways .
- Bioorthogonal Chemistry : The triazole moiety is commonly used in bioorthogonal chemistry. This compound could be employed as a molecular probe for specific biological targets .
- Metal Chelation : The triazole and furan functionalities can coordinate with metal ions. Researchers have synthesized metal complexes using similar ligands, which could find applications in catalysis or materials science .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Bioorganic Chemistry and Enzyme Inhibition
Chemical Biology and Molecular Probes
Coordination Chemistry and Metal Complexes
Pharmacology and Receptor Modulation
properties
IUPAC Name |
5-(furan-2-yl)-N-(2-hydroxyethyl)-1-(4-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3/c1-11-4-6-12(7-5-11)20-15(13-3-2-10-23-13)14(18-19-20)16(22)17-8-9-21/h2-7,10,21H,8-9H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMYVMSLABVMNHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCCO)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(furan-2-yl)-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
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